Cas no 850800-13-4 ((Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide)

• Product Name: (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide
• CAS No: 850800-13-4
• MF: C₁₃H₁₁ClN₂O₂S
• MW: 294.756640672684
• CID: 6028330
• PubChem ID: 9660730
• Update Time: 2025-11-01

(Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide
• Benzenecarboximidamide, 2-chloro-N-(phenylsulfonyl)-
• SR-01000014848-1
• F1747-0014
• 850800-13-4
• AKOS002239798
• SR-01000014848
• N'-(benzenesulfonyl)-2-chlorobenzenecarboximidamide
• (Z)-2-chloro-N'-(phenylsulfonyl)benzimidamide

• Inchi： 1S/C13H11ClN2O2S/c14-12-9-5-4-8-11(12)13(15)16-19(17,18)10-6-2-1-3-7-10/h1-9H,(H2,15,16)
• InChI Key： YISVIKOTBAHCGS-UHFFFAOYSA-N
• SMILES： C1(C(NS(C2=CC=CC=C2)(=O)=O)=N)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 294.0229765g/mol
• Monoisotopic Mass: 294.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 433.2±47.0 °C(Predicted)
• pka: 5.07±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide

Introduction to (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide and Its CAS No. 850800-13-4

The compound with the CAS number 850800-13-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. The product name, (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide, provides a detailed molecular description that highlights its structural and functional attributes. This introduction aims to explore the compound's properties, potential applications, and recent research findings that underscore its importance in modern chemical biology.

At the core of understanding this compound lies its molecular structure, which is characterized by a benzene ring substituted with a sulfonyl group and a chloro group, connected to an imidamide moiety. The (Z)-configuration indicates the spatial arrangement of the substituents around the double bond, which can influence the compound's reactivity and biological activity. This structural complexity makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on imidamide derivatives due to their diverse biological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of both sulfonyl and chloro substituents in (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide suggests that it may exhibit unique pharmacological properties that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The imidamide group is known to be a versatile pharmacophore, capable of interacting with multiple biological targets. By modifying the substituents attached to this core structure, chemists can fine-tune the compound's properties to achieve desired effects. For instance, the benzenesulfonyl group can enhance binding affinity to certain enzymes or receptors, while the chloro group may influence metabolic stability.

Recent studies have begun to explore the synthetic pathways for producing (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide more efficiently. Advances in synthetic methodologies have enabled researchers to access complex molecules with greater ease, reducing costs and improving yields. These developments are crucial for moving from laboratory-scale synthesis to industrial production, where scalability and cost-effectiveness are paramount.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemicals, for example, sulfonyl-containing compounds have been used as herbicides and fungicides due to their ability to inhibit key enzymatic pathways in plants. (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide could serve as a precursor for developing novel agrochemicals that offer improved efficacy and environmental safety.

In addition to its synthetic significance, this compound has caught the interest of researchers investigating novel materials. The unique electronic properties of imidamide derivatives make them attractive for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide into these materials, scientists may unlock new possibilities for high-performance electronic devices.

The toxicological profile of (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide is another area of active investigation. Understanding how the body processes this compound is essential for assessing its safety and potential side effects. Preclinical studies have begun to explore its metabolic pathways and interactions with biological systems, providing valuable data for risk assessment and dose optimization.

Looking ahead, the future of research on (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide appears promising. With ongoing advancements in computational chemistry and high-throughput screening techniques, researchers can more rapidly identify promising derivatives and optimize their properties. These tools will accelerate the discovery process, bringing new therapeutic agents and materials closer to reality.

In conclusion, (Z)-N'-(benzenesulfonyl)-2-chlorobenzene-1-carboximidamide represents a fascinating chemical entity with diverse potential applications. Its unique structure and functional groups make it a valuable tool for drug discovery, material science, and beyond. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping the future of chemical biology.